2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[2-(4-methoxyphenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C22H20N4O4/c1-28-16-10-8-15(9-11-16)26-24-17-12-7-14(13-18(17)25-26)23-22(27)21-19(29-2)5-4-6-20(21)30-3/h4-13H,1-3H3,(H,23,27)
• InChI Key: WQPBDAJMUNQEPT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=C(C=CC=C4OC)OC

Description

2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide, also known as DM-BT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide works by binding to specific biological molecules, such as proteins and nucleic acids, and emitting fluorescence when excited by light. This property makes it useful for imaging and detection of these molecules in biological systems. In addition, 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide can generate reactive oxygen species when exposed to light, making it effective as a photosensitizer in cancer treatment.
Biochemical and Physiological Effects:
2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been shown to have minimal toxicity and is well-tolerated in biological systems. It has been used in various cell lines and animal models without causing significant adverse effects. However, further studies are needed to fully understand the biochemical and physiological effects of 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide.

Advantages and Limitations for Lab Experiments

2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has several advantages for use in lab experiments, including its high yield and purity, low toxicity, and versatility in various research applications. However, its use is limited by its sensitivity to light, which can cause degradation and loss of fluorescence over time.

Future Directions

There are several future directions for 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide research, including the development of new synthesis methods to improve yield and purity, optimization of its use as a photosensitizer in cancer treatment, and further exploration of its potential applications in biological imaging and detection. Additionally, 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide can be modified to improve its properties and expand its potential uses in scientific research.

Synthesis Methods

2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide can be synthesized through a multi-step process involving the reaction of 2,6-dimethoxybenzoic acid with 4-methoxyaniline, followed by the addition of benzotriazole and acetic anhydride. The resulting product is then purified through recrystallization to obtain 2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide in high yield and purity.

Scientific Research Applications

2,6-dimethoxy-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has shown promising results in various scientific research applications, including its use as a fluorescent probe for imaging and detection of biological molecules, such as proteins and nucleic acids. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment and as a catalyst in organic synthesis reactions.